1-{1-[2-(2,5-dimethylphenoxy)ethyl]-1H-indol-3-yl}ethanone

• IUPAC Name: 1-[1-[2-(2,5-dimethylphenoxy)ethyl]indol-3-yl]ethanone
• InChI: InChI=1S/C20H21NO2/c1-14-8-9-15(2)20(12-14)23-11-10-21-13-18(16(3)22)17-6-4-5-7-19(17)21/h4-9,12-13H,10-11H2,1-3H3
• InChI Key: BWHWKECFLBBLFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCN2C=C(C3=CC=CC=C32)C(=O)C
• Molecular Formula: C20H21NO2
• Molecular Weight: 307.4 g/mol
• Solubility: <0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

1-{1-[2-(2,5-dimethylphenoxy)ethyl]-1H-indol-3-yl}ethanone is a chemical compound that belongs to the class of indole-based synthetic cannabinoids. It is also known as EAM-2201 and is a potent agonist of the cannabinoid receptors. The compound was first synthesized in 2012 by a team of researchers at the pharmaceutical company Pfizer.

Mechanism of Action

The mechanism of action of 1-{1-[2-(2,5-dimethylphenoxy)ethyl]-1H-indol-3-yl}ethanone involves binding to the cannabinoid receptors, particularly the CB1 receptor, leading to the activation of downstream signaling pathways. This results in the modulation of various physiological processes, including neurotransmitter release, ion channel activity, and gene expression.
Biochemical and Physiological Effects
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to have analgesic properties, reducing pain sensation in animal models. It has also been shown to have anxiolytic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{1-[2-(2,5-dimethylphenoxy)ethyl]-1H-indol-3-yl}ethanone in lab experiments is its high potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the role of these receptors in various physiological processes. However, one limitation is that its effects may not accurately reflect the effects of endogenous cannabinoids in vivo.

Future Directions

There are several future directions for research on 1-{1-[2-(2,5-dimethylphenoxy)ethyl]-1H-indol-3-yl}ethanone. One area of interest is its potential therapeutic applications, particularly in the treatment of pain, anxiety, and inflammation. Another area of interest is its potential as a tool for studying the cannabinoid receptors and their role in various physiological processes. Additionally, further research is needed to better understand the long-term effects of this compound and its potential for abuse.

Synthesis Methods

The synthesis of 1-{1-[2-(2,5-dimethylphenoxy)ethyl]-1H-indol-3-yl}ethanone involves a multi-step process that starts with the reaction of 2,5-dimethylphenol and ethyl bromide to form 2-(2,5-dimethylphenoxy)ethyl bromide. This intermediate is then reacted with indole-3-carboxaldehyde to form the final product.

Scientific Research Applications

1-{1-[2-(2,5-dimethylphenoxy)ethyl]-1H-indol-3-yl}ethanone has been extensively studied for its pharmacological properties and potential therapeutic applications. It has been shown to have high affinity and selectivity for the cannabinoid receptors, which are involved in a wide range of physiological processes such as pain sensation, appetite, and mood regulation.